N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide
• InChI: InChI=1S/C17H14FN3O2/c1-10-3-6-15-19-8-13(17(23)21(15)9-10)16(22)20-12-5-4-11(2)14(18)7-12/h3-9H,1-2H3,(H,20,22)
• InChI Key: WGZVCAHPDNLJFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN2C(=NC=C(C2=O)C(=O)NC3=CC(=C(C=C3)C)F)C=C1
• Molecular Formula: C17H14FN3O2
• Molecular Weight: 311.31 g/mol
• CAS No.: 877650-15-2

Description

N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H14FN3O2 and its molecular weight is 311.316. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Kinase Inhibition and Cancer Research :

  • Schroeder et al. (2009) discovered a series of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, showing promise for cancer treatment (Schroeder et al., 2009).
  • Rewcastle et al. (1998) explored methylamino-substituted derivatives of 4-[(3-bromophenyl)amino]-pyrido[3,4-d]pyrimidine as inhibitors of the tyrosine kinase activity of receptors for the EGF family of growth factors, significant in oncology research (Rewcastle et al., 1998).

• Chemical Synthesis and Modification :

  • Ukrainets et al. (2015) discussed the chemical modification of the pyridine moiety in pyrido[1,2-a]pyrimidine nucleus to optimize biological properties of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, indicating its potential in chemical synthesis (Ukrainets et al., 2015).
  • Palanki et al. (2000) investigated N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, highlighting the significance of the pyrimidine portion in enhancing bioavailability, relevant to drug synthesis (Palanki et al., 2000).

• Fluorescence and Photophysical Properties :

  • Castillo et al. (2018) synthesized 3-formylpyrazolo[1,5-a]pyrimidines, using them as intermediates for preparing functional fluorophores, useful in photophysical studies (Castillo et al., 2018).

• Immunosuppressive Applications :

  • Knecht and Löffler (1998) examined the inhibition of dihydroorotate dehydrogenase by immunosuppressive isoxazol and cinchoninic acid derivatives, relevant in the development of immunosuppressive drugs (Knecht & Löffler, 1998).

• Cytotoxicity Studies :

  • Hassan et al. (2015) explored the cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, which has implications for cancer research (Hassan et al., 2015).

• Crystal Structure and Docking Studies :

  • Gandhi et al. (2016) conducted a study involving quantum chemical calculations, Hirshfeld surface analysis, crystal structure, and molecular docking study of a pyrimidine derivative, important in the field of molecular modeling and drug design (Gandhi et al., 2016).